Cas no 65774-88-1 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl-
• CAS No: 65774-88-1
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 397307
• PubChem ID: 12387667
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4,5-dimethyl-2-phenyl-
• 4,5-dimethyl-2-phenylpyrazolo[1,5-a]pyrimidin-7-one
• DTXSID70495828
• CHEMBL49656
• 4,5-Dimethyl-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• 65774-88-1

• Inchi： 1S/C14H13N3O/c1-10-8-14(18)17-13(16(10)2)9-12(15-17)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： BSYBIDOMESHVSC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C)C2=CC(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 239.10599
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13